1-[(5-bromo-2-furyl)methyl]-4-(2-methoxyphenyl)piperazine

• IUPAC Name: 1-[(5-bromofuran-2-yl)methyl]-4-(2-methoxyphenyl)piperazine
• InChI: InChI=1S/C16H19BrN2O2/c1-20-15-5-3-2-4-14(15)19-10-8-18(9-11-19)12-13-6-7-16(17)21-13/h2-7H,8-12H2,1H3
• InChI Key: GIZFLVPFYIYXHA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)CC3=CC=C(O3)Br
• Molecular Formula: C16H19BrN2O2
• Molecular Weight: 351.24 g/mol

Description

1-[(5-bromo-2-furyl)methyl]-4-(2-methoxyphenyl)piperazine, also known as BMFP, is a chemical compound that has gained attention in scientific research for its potential therapeutic applications. BMFP belongs to the class of piperazine derivatives and has been shown to possess a range of biochemical and physiological effects.

Mechanism of Action

1-[(5-bromo-2-furyl)methyl]-4-(2-methoxyphenyl)piperazine acts as a selective serotonin receptor agonist, specifically targeting the 5-HT1A receptor subtype. Activation of this receptor has been linked to anxiolytic and antidepressant effects, which may explain this compound's potential therapeutic applications in these areas.
Biochemical and Physiological Effects:
This compound has been shown to possess a range of biochemical and physiological effects. In addition to its selective serotonin receptor agonist activity, this compound has been shown to have antioxidant properties and to modulate the activity of various enzymes involved in inflammation.

Advantages and Limitations for Lab Experiments

1-[(5-bromo-2-furyl)methyl]-4-(2-methoxyphenyl)piperazine has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and its selective serotonin receptor agonist activity makes it a valuable tool for studying the role of serotonin receptors in various physiological and pathological processes. However, this compound also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 1-[(5-bromo-2-furyl)methyl]-4-(2-methoxyphenyl)piperazine. One area of interest is the potential use of this compound as an anti-inflammatory agent, particularly in the treatment of inflammatory bowel disease. Another area of research is the development of this compound derivatives with improved selectivity and potency for the 5-HT1A receptor subtype. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in various fields of research.

Synthesis Methods

The synthesis of 1-[(5-bromo-2-furyl)methyl]-4-(2-methoxyphenyl)piperazine involves the reaction of 2-methoxybenzaldehyde with 1-(5-bromo-2-furyl)methanamine in the presence of acetic acid and sodium triacetoxyborohydride. The product is then treated with piperazine to obtain this compound. This method has been reported to yield this compound in high purity and good yield.

Scientific Research Applications

1-[(5-bromo-2-furyl)methyl]-4-(2-methoxyphenyl)piperazine has been studied for its potential therapeutic applications in various fields of research. In neuroscience, this compound has been shown to act as a selective serotonin receptor agonist, which may have implications for the treatment of depression and anxiety disorders. This compound has also been studied for its potential use as an anti-inflammatory agent, with promising results in animal models of inflammation.